(R)-Benalaxyl-d5
Description
(R)-Benalaxyl-d5 is a deuterium-labeled isotopologue of Benalaxyl, a systemic fungicide belonging to the acylalanine class. It is specifically labeled with five deuterium atoms (D5) at positions critical for metabolic tracing, making it a valuable tool for studying pharmacokinetics, environmental fate, and residue analysis of Benalaxyl. The compound has a molecular formula of C${20}$H${18}$D${5}$NO${3}$ and a CAS number of 2714421-66-4 . Its primary application lies in quantitative mass spectrometry-based assays, where deuterium labeling minimizes interference from endogenous compounds during analysis . Benalaxyl itself targets oomycete pathogens by inhibiting RNA polymerase I, but certain fungal species, such as Aspergillus fumigatus, exhibit intrinsic resistance to it .
Properties
Molecular Formula |
C₂₀H₁₈D₅NO₃ |
|---|---|
Molecular Weight |
330.43 |
Synonyms |
N-(2,6-dimethylphenyl)-N-(phenylacetyl)-D-Alanine Methyl Ester-d5; (-)-Benalaxyl-d5; (-)-R-Benalaxyl-d5; (R)-Benalaxyl-d5; Benalaxyl-M-d5; D-Benalaxyl-d5; IR 6141-d5; Kiralaxyl-d5 |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparative Data Table
| Compound Name | CAS Number | Molecular Formula | Isotopic Enrichment | Parent Compound Class | Application | Key Distinguishing Feature |
|---|---|---|---|---|---|---|
| (R)-Benalaxyl-d5 | 2714421-66-4 | C${20}$H${18}$D${5}$NO${3}$ | 98 atom % D | Acylalanine | Fungicide residue analysis | Enantiopure (R)-form; targets oomycetes |
| (±)-Benalaxyl-d5 (Phenyl-d5) | 71626-11-4 | C${20}$H${18}$D${5}$NO${3}$ | 98 atom % D | Acylalanine | Analytical standard | Racemic mixture; less bioactive |
| α-Zearalanol-d5 | N/A | C${18}$H${20}$D${5}$O${4}$ | Not specified | Mycotoxin | Food safety testing | Detects estrogenic mycotoxins |
| 1,3-Bis(2-chloroethyl-d4)-1-nitrosourea | N/A | C${5}$H${6}$D${8}$Cl${2}$N${3}$O${2}$ | 98 atom % D | Nitrosourea | Cancer research | Deuterated chemotherapeutic agent |
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